Cas no 3237-44-3 (α-Isopropylmalate)

α-Isopropylmalate is a key intermediate in the biosynthesis of leucine, playing a critical role in metabolic pathways such as the leucine and valine synthesis routes. This compound is structurally characterized by its α-hydroxy acid moiety and isopropylmalate backbone, making it valuable in biochemical and enzymatic studies. Its high purity and stability ensure reliable performance in research applications, particularly in studying branched-chain amino acid metabolism and enzyme kinetics. α-Isopropylmalate is also utilized in microbial fermentation processes and as a reference standard in analytical chemistry. Its well-defined chemical properties facilitate precise experimental outcomes in both academic and industrial settings.
α-Isopropylmalate structure
α-Isopropylmalate structure
Product Name:α-Isopropylmalate
CAS No:3237-44-3
MF:C7H12O5
MW:176.167182922363
CID:308413
PubChem ID:24860103
Update Time:2025-05-28

α-Isopropylmalate Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-hydroxy-2-(1-methylethyl)-
    • 2-HYDROXY-2-ISOPROPYLSUCCINIC ACID
    • 2-ISOPROPYLMALIC ACID
    • 2-Hydroxy-2-isopropyl-bernsteinsaeure
    • 2-Hydroxy-2-isopropylbutanedioic acid
    • 2-hydroxy-2-isopropyl-succinic acid
    • 2-Isopropyl-2-hydroxybutanedioic acid
    • 3-Carboxy-3-hydroxyisocaproic acid
    • alpha-Isopropylmalate
    • α-Isopropylmalate
    • .ALPHA.-ISOPROPYLMALATE
    • beta-hydroxy-beta-carboxy-isocaproic acid
    • alpha-IPM
    • Malic acid, 2-isopropyl-
    • 3-carboxy-3-hydroxy-4-methylpentanoate
    • SB84200
    • Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-
    • 2-HYDROXY-2-ISOPROPYLSUCCINICACID
    • 3237-44-3
    • AKOS030570175
    • 2-Hydroxy-2-(1-methylethyl)butanedioic acid
    • A7T9UY4KVU
    • bmse001025
    • 3-hydroxy-4-methyl-3-carboxypentanoate
    • bmse000982
    • NS00014675
    • butanedioic acid, 2-hydroxy-2-(1-methylethyl)
    • 2-hydroxy-2-(propan-2-yl)butanedioic acid
    • 2-Isopropylmalic acid, 98%
    • DTXSID70863129
    • Q15426256
    • AS-81339
    • SCHEMBL59972
    • 3-carboxy-3-hydroxy-4-methylpentanoic acid
    • CS-0226996
    • HY-N9960
    • UNII-A7T9UY4KVU
    • CHEBI:28635
    • CD7B7575-5C65-4347-9BAC-D899775FC34D
    • J-018719
    • 2-hydroxy-2-propan-2-ylbutanedioic acid
    • alpha-isopropylmalic acid
    • F83120
    • 2-isopropylmalate
    • DA-60136
    • DTXSID201021196
    • MDL: MFCD00075003
    • Inchi: 1S/C7H12O5/c1-4(2)7(12,6(10)11)3-5(8)9/h4,12H,3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key: BITYXLXUCSKTJS-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(CC(=O)O)C(C)C

Computed Properties

  • Exact Mass: 176.06800
  • Monoisotopic Mass: 176.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.2
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 144-146 °C (lit.)
  • Boiling Point: 306.4±27.0 °C at 760 mmHg
  • Flash Point: Not available
  • Solubility: Soluble (170 g/l) (25 º C),
  • PSA: 94.83000
  • LogP: -0.06720
  • Solubility: Not determined

α-Isopropylmalate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

α-Isopropylmalate Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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